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Compound of Interest

Compound Name: Forchlorfenuron

Cat. No.: B1673536 Get Quote

An In-depth Technical Guide to Forchlorfenuron (CPPU) for Researchers and Scientists

Introduction
Forchlorfenuron, also known as CPPU (N-(2-Chloro-4-pyridyl)-N'-phenylurea), is a synthetic

plant growth regulator belonging to the phenylurea class of cytokinins.[1][2][3] It is recognized

for its high biological activity, often exceeding that of naturally occurring cytokinins by a factor of

10 to 100.[4] Forchlorfenuron promotes cell division, differentiation, and development, acting

synergistically with natural auxins to enhance fruit size, set, and overall yield.[1][5] It is widely

used in agriculture and horticulture, particularly for crops like kiwifruit, grapes, and melons.[6][7]

This document provides a comprehensive technical overview of its chemical properties,

synthesis, mechanism of action, and analytical methodologies.

Chemical and Physical Properties
Forchlorfenuron is a white to off-white crystalline powder.[1][6] It is characterized by low water

solubility and low vapor pressure.[3][8] Its stability in standard ambient conditions is good,

though it is recommended to be stored at -20°C for long-term preservation.[9] The key chemical

and physical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Formula
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Identifier Value

IUPAC Name 1-(2-chloro-4-pyridinyl)-3-phenylurea[1]

CAS Number 68157-60-8[1]

Synonyms
CPPU, KT-30, Sitofex, N-(2-Chloro-4-pyridyl)-N'-

phenylurea[1]

Molecular Formula C₁₂H₁₀ClN₃O[1]

Molar Mass 247.68 g/mol [1][6]

Table 2: Physicochemical Properties

Property Value

Appearance White to off-white crystalline powder[6]

Melting Point 165-170 °C[1][6]

Density 1.3839 g/cm³ at 25 °C[1][6]

Vapor Pressure 3.45 x 10⁻¹⁰ mm Hg at 25 °C[1]

LogP (log Kow) 3.2 at 20 °C[1]

Henry's Law Constant 2.86 x 10⁻¹² atm·m³/mol at 25 °C[1]

Stability
Stable to hydrolysis at pH 5, 7, and 9 (25°C, 30

days)[1][10]

Table 3: Solubility Data
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Solvent Solubility

Water 39 mg/L (pH 6.4, 21 °C)[6]

Methanol 119 g/L[1][6]

Ethanol 149 g/L[1][6]

Acetone 127 g/L[1][6]

Chloroform 2.7 g/L[1][6]

DMSO ~30 mg/mL[11]

Dimethylformamide (DMF) ~30 mg/mL[11]

Synthesis of Forchlorfenuron
The synthesis of forchlorfenuron is most commonly achieved through the condensation

reaction between 2-chloro-4-aminopyridine and phenyl isocyanate.[12][13] Alternative methods

involve a multi-step process using phenyl chloroformate.[9][14]

General Synthesis Workflow
The logical flow for the most direct synthesis route is outlined below. It involves the reaction of

the two primary precursors followed by purification to yield the final product.
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2-Chloro-4-aminopyridine
+

Phenyl Isocyanate

Stir at Room Temperature
(8 hours)

Dry Acetone

Evaporation of Solvent
(Reduced Pressure)

Purification by
Alumina Column Chromatography

(Eluent: Chloroform)

Recrystallization
(Acetone-Ether Mixture)

Final Product:
N-(2-chloro-4-pyridyl)-N'-phenylurea

(Forchlorfenuron)
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Homogenized Sample
(e.g., 5-15g of fruit)

Extraction
(Acetonitrile)

Liquid-Liquid Partitioning
(Addition of MgSO₄, NaCl)

Centrifugation

Dispersive SPE (d-SPE) Cleanup
(PSA / C18)

Centrifugation

Analysis by
LC-MS/MS or HPLC-UV

Quantification of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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